1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(2-pyridinyl)piperazine

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-6-yl-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H19N3O3/c22-18(14-4-5-15-16(13-14)24-12-11-23-15)21-9-7-20(8-10-21)17-3-1-2-6-19-17/h1-6,13H,7-12H2
• InChI Key: GDMIJDZZTCVIPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol
• Solubility: >48.8 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(2-pyridinyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as a D4 dopamine receptor antagonist and has been studied for its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(2-pyridinyl)piperazine involves its ability to act as a D4 dopamine receptor antagonist. Dopamine is a neurotransmitter that plays a crucial role in the regulation of various physiological processes such as movement, motivation, and reward. By blocking the D4 dopamine receptor, this compound can modulate the dopamine signaling pathway and potentially alleviate symptoms of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(2-pyridinyl)piperazine can modulate the release of dopamine and other neurotransmitters in the brain. It has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(2-pyridinyl)piperazine in lab experiments is its specificity for the D4 dopamine receptor. This allows for more precise modulation of the dopamine signaling pathway. However, a limitation of this compound is its potential toxicity and the need for careful dosing and monitoring.

Future Directions

Could include the development of more potent and selective D4 dopamine receptor antagonists, as well as the investigation of its potential therapeutic effects in other neurological disorders. Additionally, the development of novel drug delivery systems could improve the efficacy and safety of this compound.

Scientific Research Applications

1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-4-(2-pyridinyl)piperazine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have potential therapeutic effects in the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction.